Cas no 5369-17-5 (Benzenamine, 3-butyl-)

Benzenamine, 3-butyl- structure
Benzenamine, 3-butyl- structure
Product Name:Benzenamine, 3-butyl-
CAS No:5369-17-5
MF:C10H15N
MW:149.232802629471
CID:372454
PubChem ID:79333
Update Time:2025-04-19

Benzenamine, 3-butyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-butyl-
    • 3-butylaniline
    • 3-butylBenzenamine
    • 3-N-BUTYLANILINE
    • m-butylaniline
    • m-(n-butyl)-aniline
    • SCHEMBL3038687
    • 3-(n-butyl)-phenylamine
    • SCHEMBL957394
    • NS00032816
    • m-Aminobutylbenzene
    • AKOS006345798
    • 5369-17-5
    • Aniline, m-butyl-
    • F74135
    • BS-50556
    • WMIQWIJPGVVMII-UHFFFAOYSA-N
    • EINECS 226-360-0
    • 87P8ZH7TSK
    • DTXSID70201941
    • FT-0715439
    • DA-20366
    • MDL: MFCD11845947
    • Inchi: 1S/C10H15N/c1-2-3-5-9-6-4-7-10(11)8-9/h4,6-8H,2-3,5,11H2,1H3
    • InChI Key: WMIQWIJPGVVMII-UHFFFAOYSA-N
    • SMILES: NC1=CC=CC(=C1)CCCC

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 0.947
  • Boiling Point: 252.6°Cat760mmHg
  • Flash Point: 107°C
  • Refractive Index: 1.538
  • PSA: 26.02

Benzenamine, 3-butyl- Pricemore >>

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